Cas no 97716-51-3 (4-Benzothiazolol,6-methyl-(9CI))

• Product Name: 4-Benzothiazolol,6-methyl-(9CI)
• CAS No: 97716-51-3
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 1021025
• Update Time: 2024-02-06

4-Benzothiazolol,6-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Benzothiazolol,6-methyl-(9CI)
• 6-methyl-1,3-benzothiazol-4-ol
• 4-Hydroxy-6-methylbenzothiazole
• 4-Benzothiazolol, 6-methyl-

• Inchi： 1S/C8H7NOS/c1-5-2-6(10)8-7(3-5)11-4-9-8/h2-4,10H,1H3
• InChI Key： UHYYOSXUIBNUCQ-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC(O)=C2N=C1

Computed Properties

• Exact Mass: 165.025
• Monoisotopic Mass: 165.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2